sEH inhibitor-17

• Molecular Formula: C18H21F3N2O4S
• Molecular Weight: 418.4 g/mol
• InChI: InChI=1S/C18H21F3N2O4S/c19-18(20,21)27-14-1-3-15(4-2-14)28(25,26)23-16(24)22-17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10H2,(H2,22,23,24)
• InChIKey: SNXCHFLIKVETBL-UHFFFAOYSA-N

sEH Inhibitor-17 Overview

sEH inhibitor-17, also identified as compound 4f, is a synthetic sulfonyl urea derivative that functions as a potent, orally active inhibitor of soluble epoxide hydrolase (sEH) [1]. It is designed to stabilize endogenous anti-inflammatory epoxyeicosatrienoic acids (EETs) by preventing their hydrolysis to less active diols [2]. The compound exhibits nanomolar inhibitory activity against human recombinant sEH and has been characterized for its anti-inflammatory and analgesic properties in murine models of acute lung injury and pain [1]. Its chemical structure features an adamantyl-urea core linked to a 4-(trifluoromethoxy)phenyl sulfonyl group, a scaffold developed through structure-activity relationship (SAR) studies to optimize sEH binding and in vitro ADME properties [1].

1 Human sEH target engagement studies

2 EET stabilization pathway investigation

3 Sulfonyl urea chemotype SAR research

! Not suitable for standard mouse sEH models

• [1] Kundu, B., Dvorácskó, S., Basu, A., Pommerolle, L., Kim, K. A., Wood, C. M., Gibbs, E., Behee, M., Tarasova, N. I., Cinar, R., & Iyer, M. R. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. View Source
• [2] Kundu, B., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. (Introduction) View Source

sEH Inhibitor-17: Why It Is Not Interchangeable

sEH inhibitors represent a chemically diverse class where even minor structural variations produce substantial differences in species-specific potency, pharmacokinetic profiles, and in vivo efficacy [1]. Within the sulfonyl urea series reported by Kundu et al. (2024), compound 4f (sEH inhibitor-17) was distinguished from its close analog 4l (human sEH IC50 = 1.69 nM vs. 1.21 nM, respectively) by a 4-fold improvement in aqueous solubility (53 μg/mL vs. 13 μg/mL) and superior metabolic stability, with 4f retaining 80% parent compound after 1 hour in human microsomes compared to only 45% for 4l [2]. Furthermore, in an LPS-induced acute lung injury model, 4f significantly attenuated IL-6 and IL-1β expression, whereas analog 4l showed no effect on these key inflammatory cytokines [3]. These marked differences underscore that potency alone is insufficient to predict functional utility; selection of sEH inhibitor-17 is justified by its unique combination of balanced in vitro ADME properties and validated in vivo anti-inflammatory activity that is not shared by structurally similar congeners [1].

Cross-species activity discrepancy

High human enzyme affinity contrasts with minimal mouse activity, limiting direct murine model substitution.

Divergent chemotype scaffold

Sulfonyl urea core with adamantyl/trifluoromethoxy phenyl differs from urea-based inhibitors, altering binding interactions.

Distinct binding mode

Unique physiochemical profile may shift binding kinetics compared to clinical-stage sEH tool compounds.

• [1] Kundu, B., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. (Discussion of SAR and species-specific potency) View Source
• [2] Kundu, B., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. Table 3: In Vitro ADME Data for 4f and 4l. View Source
• [3] Kundu, B., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. Section 3.4.2: LPS-Induced Acute Lung Inflammation and Figure 5D. View Source

sEH Inhibitor-17 Head-to-Head Evidence

Enzyme Inhibition vs. AUDA

sEH inhibitor-17 (compound 4f) inhibits human recombinant sEH with an IC50 of 2.94 nM, placing it among the more potent sEH inhibitors described [1]. Compared to the widely used reference inhibitor AUDA (IC50 = 2.31 nM in the same assay system), 4f exhibits comparable potency [1]. Relative to other clinically advanced or commonly used tool compounds, 4f is less potent than the picomolar inhibitor GSK2256294 (IC50 = 0.027 nM) and EC5026 (Ki = 0.06 nM) , but slightly more potent than TPPU (IC50 = 3.7 nM) [2].

Enzyme Inhibition

Head-to-head

IC50 2.94 nM vs AUDA 2.31 nM

Comparable nanomolar sEH inhibition

Recombinant human sEH assay

Evidence Dimension	Human recombinant sEH inhibition potency
Target Compound Data	IC50 = 2.94 nM
Comparator Or Baseline	AUDA: IC50 = 2.31 nM; GSK2256294: IC50 = 0.027 nM; EC5026: Ki = 0.06 nM; TPPU: IC50 = 3.7 nM
Quantified Difference	4f is 1.27-fold less potent than AUDA; ~109-fold less potent than GSK2256294; ~49-fold less potent than EC5026; 1.26-fold more potent than TPPU
Conditions	Fluorescence-based assay using purified human recombinant sEH enzyme (Kundu et al., 2024) [1]; comparator data from independent studies [2]

Why This Matters

This quantifies the compound's relative enzymatic potency, enabling informed selection when high target engagement is required while balancing other developability criteria.

• [1] Kundu, B., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. Table 2. View Source
• [2] TargetMol. (n.d.). TPPU Product Datasheet. View Source

Species Selectivity: Human vs. Mouse

sEH inhibitor-17 (4f) inhibits mouse recombinant sEH with an IC50 of 0.29 µM, representing an approximately 172-fold decrease in potency compared to its activity against human sEH (IC50 = 1.69 nM in the same study) [1]. This species differential is significant but considerably less pronounced than that observed for the positive control AUDA, which shows an 11.7-fold decrease (human IC50 = 2.31 nM; mouse IC50 = 26.99 nM) [1]. In contrast, GSK2256294 exhibits a 7-fold human/mouse potency difference (human IC50 = 0.027 nM; mouse IC50 = 0.189 nM) , while TPPU shows only a 1.3-fold difference (human IC50 = 3.7 nM; mouse IC50 = 2.8 nM) [2].

Species Selectivity

Head-to-head

Human IC50 2.94 nM vs Mouse >1,000 nM

Human-specific probe; not for standard mouse models

Recombinant enzyme cross-species assay

Evidence Dimension	Species-specific inhibitory potency (human vs. mouse sEH)
Target Compound Data	Human sEH IC50 = 1.69 nM; Mouse sEH IC50 = 0.29 µM (172-fold difference)
Comparator Or Baseline	AUDA: Human IC50 = 2.31 nM; Mouse IC50 = 26.99 nM (11.7-fold difference); GSK2256294: Human IC50 = 0.027 nM; Mouse IC50 = 0.189 nM (7-fold difference); TPPU: Human IC50 = 3.7 nM; Mouse IC50 = 2.8 nM (1.3-fold difference)
Quantified Difference	4f exhibits a human/mouse potency ratio of ~172; AUDA ratio ~11.7; GSK2256294 ratio ~7; TPPU ratio ~1.3
Conditions	Fluorescence-based assay using purified human and mouse recombinant sEH enzymes (Kundu et al., 2024) [1]; comparator data from independent studies [2]

Why This Matters

The pronounced species difference for 4f necessitates careful dose adjustment when translating findings from murine models to human-relevant studies, whereas TPPU provides more consistent cross-species potency for preclinical research.

• [1] Kundu, B., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. Table 2. View Source
• [2] TargetMol. (n.d.). TPPU Product Datasheet. View Source

In Vivo Efficacy in ALI

In an LPS-induced acute lung injury (ALI) model in mice, sEH inhibitor-17 (4f) administered intraperitoneally at 10 mg/kg significantly attenuated the infiltration of immune cells into bronchoalveolar lavage fluid, comparable to the effect of the prototypic inhibitor AUDA at the same dose [1]. Both 4f and AUDA reduced LPS-induced expression of the pro-inflammatory cytokines interleukin-6 (IL-6) and interleukin-1β (IL-1β) in lung tissue [1]. Notably, the structurally similar analog 4l (human sEH IC50 = 1.21 nM) failed to reduce IL-6 or IL-1β expression under identical experimental conditions, highlighting the functional divergence between these closely related compounds [1].

In Vivo ALI Model

Class-level

Qualitative anti-inflammatory effect reported

Model-response context, requires quantitative follow-up

LPS-induced ALI mouse model; class-level inference

Evidence Dimension	In vivo anti-inflammatory efficacy in LPS-induced acute lung injury
Target Compound Data	Attenuated immune cell infiltration and reduced IL-6 and IL-1β expression (10 mg/kg, i.p.)
Comparator Or Baseline	AUDA: Similar attenuation of cell infiltration and cytokine expression (10 mg/kg, i.p.); 4l: No significant effect on IL-6 or IL-1β (10 mg/kg, i.p.)
Quantified Difference	Qualitative comparison: 4f and AUDA both effective; 4l ineffective
Conditions	Murine LPS-induced acute lung injury model; compounds administered intraperitoneally at 10 mg/kg; cytokine expression measured by qPCR (Kundu et al., 2024) [1]

Why This Matters

This direct head-to-head data establishes that 4f possesses functional anti-inflammatory activity in a disease-relevant model that is not merely correlated with enzymatic potency, making it a superior candidate for inflammation research compared to analog 4l.

• [1] Kundu, B., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. Section 3.4.2 and Figure 5. View Source

Analgesic Efficacy of sEH Inhibitor-17 in Murine Tail-Flick Pain Model

sEH inhibitor-17 (4f) demonstrates analgesic activity in the murine tail-flick reflex model following a single intraperitoneal injection at 10 mg/kg [1]. The analgesic effect of 4f was comparable to that of AUDA under the same dosing regimen [1]. No analgesic effect was observed for any sEH inhibitor tested, including AUDA, in the hot plate assay, suggesting that the analgesia is mediated via peripheral rather than central nervous system mechanisms [1].

Evidence Dimension	Analgesic efficacy in acute thermal pain model
Target Compound Data	Significant analgesic effect in tail-flick assay (10 mg/kg, i.p.)
Comparator Or Baseline	AUDA: Similar analgesic effect in tail-flick assay (10 mg/kg, i.p.)
Quantified Difference	Comparable efficacy between 4f and AUDA; both compounds ineffective in hot plate assay
Conditions	Murine tail-flick reflex model; compounds administered intraperitoneally at 10 mg/kg (Kundu et al., 2024) [1]

Why This Matters

This provides direct evidence that 4f produces a quantifiable analgesic response in vivo, validating its utility in pain research and confirming that its sEH inhibitory activity translates into a therapeutically relevant behavioral endpoint.

• [1] Kundu, B., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. Section 3.4.1 and Figure 4. View Source

In Vitro ADME Profile: sEH Inhibitor-17 Shows Superior Solubility and Metabolic Stability Over Analog 4l

sEH inhibitor-17 (4f) exhibits a favorable in vitro ADME profile characterized by moderate aqueous solubility (53 μg/mL at pH 7.4), high plasma protein binding (>99.9% in human and 99% in mouse), and robust metabolic stability in human liver microsomes (half-life = 106 min; 80% remaining after 1 hour) [1]. In direct comparison to analog 4l, 4f demonstrates 4-fold higher aqueous solubility (53 μg/mL vs. 13 μg/mL) and markedly superior human microsomal stability (80% remaining after 1 h for 4f vs. 45% for 4l) [1]. Caco-2 permeability assays indicate that 4f is brain penetrable and not a P-glycoprotein substrate (efflux ratio = 0.8) [1].

Evidence Dimension	In vitro ADME properties
Target Compound Data	Aqueous solubility: 53 μg/mL; Human microsomal stability: 80% remaining at 1 h; Efflux ratio: 0.8
Comparator Or Baseline	4l: Aqueous solubility: 13 μg/mL; Human microsomal stability: 45% remaining at 1 h; Efflux ratio: 0.6
Quantified Difference	4f shows 4-fold higher solubility and 1.78-fold greater metabolic stability than 4l
Conditions	Aqueous solubility measured at pH 7.4; metabolic stability in human liver microsomes; Caco-2 permeability assay (Kundu et al., 2024) [1]

Why This Matters

The improved solubility and metabolic stability of 4f relative to 4l directly impact compound handling, formulation flexibility, and in vivo exposure, making it a more practical choice for preclinical studies requiring consistent pharmacokinetic performance.

• [1] Kundu, B., et al. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. Table 3. View Source

sEH Inhibitor-17 Research Applications

Human-Selective sEH Inhibition

For studies investigating the role of sEH in inflammatory diseases such as acute lung injury, sEH inhibitor-17 provides a compelling tool due to its validated in vivo anti-inflammatory activity. As demonstrated by Kundu et al. (2024), 4f (10 mg/kg, i.p.) significantly attenuated LPS-induced immune cell infiltration and pro-inflammatory cytokine (IL-6, IL-1β) expression in murine lungs, with efficacy comparable to the reference inhibitor AUDA [1]. This functional validation distinguishes 4f from structurally similar analogs like 4l, which lacked in vivo efficacy despite comparable enzymatic potency [1].

Pharmacological Validation in ALI Models

sEH inhibitor-17 is an appropriate candidate for investigating non-opioid analgesic pathways mediated by EET stabilization. In a murine tail-flick reflex model, 4f produced significant analgesia at 10 mg/kg i.p., comparable to AUDA, while showing no effect in the CNS-mediated hot plate assay [1]. This peripheral-selective analgesic profile makes 4f a valuable compound for studying pain mechanisms that do not involve central opioid receptors [1].

sEH-Inhibitor Complex Structural Biology

As the lead compound from a comprehensive SAR campaign, sEH inhibitor-17 serves as a key reference point for optimizing sulfonyl urea sEH inhibitors. The study by Kundu et al. (2024) provides detailed molecular docking analysis showing that the sulfonyl group of 4f contributes 4.3% to binding energy per atom, exceeding the contributions of the urea (3.75%) and (trifluoromethyloxy)phenyl (2.2%) moieties [1]. This quantitative binding data, combined with the compound's well-characterized ADME profile, positions 4f as an essential benchmark for developing next-generation sEH inhibitors with improved solubility and metabolic stability [1].

Benchmarking Against AUDA

For laboratories establishing in vitro ADME assays for sEH inhibitor development, sEH inhibitor-17 offers a well-characterized reference compound with defined solubility (53 μg/mL), plasma protein binding (>99.9%), Caco-2 permeability (Papp A→B = 14.9 × 10⁻⁶ cm/s; efflux ratio = 0.8), and human microsomal stability (t½ = 106 min) [1]. These parameters are within the ideal range for a preclinical candidate and provide a benchmark for evaluating new chemical entities within the sulfonyl urea series [1].

Application

Selection Property

Validation Focus

Human sEH target engagement

High human enzyme affinity

Recombinant human sEH IC50 validation

ALI model pathway investigation

Reported model-response context

In vivo pulmonary endpoint review

sEH inhibitor chemotype SAR

Distinct sulfonyl urea scaffold

Binding mode and crystallography studies

Cross-chemotype sEH comparison

Comparative inhibition profile

Assay standardization and benchmark review

• [1] Kundu, B., Dvorácskó, S., Basu, A., Pommerolle, L., Kim, K. A., Wood, C. M., Gibbs, E., Behee, M., Tarasova, N. I., Cinar, R., & Iyer, M. R. (2024). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 29(13), 3036. View Source